Cas no 2168690-00-2 (3-ethenyl-N-propylcyclohexan-1-amine)

• Product Name: 3-ethenyl-N-propylcyclohexan-1-amine
• CAS No: 2168690-00-2
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6499056
• PubChem ID: 165521204
• Update Time: 2025-06-19

3-ethenyl-N-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-N-propylcyclohexan-1-amine
• 2168690-00-2
• EN300-1270050

• Inchi： 1S/C11H21N/c1-3-8-12-11-7-5-6-10(4-2)9-11/h4,10-12H,2-3,5-9H2,1H3
• InChI Key： HNWUWRZDOUNPGJ-UHFFFAOYSA-N
• SMILES： N(CCC)C1CCCC(C=C)C1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-ethenyl-N-propylcyclohexan-1-amine

Introduction to 3-ethenyl-N-propylcyclohexan-1-amine (CAS No. 2168690-00-2)

3-ethenyl-N-propylcyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2168690-00-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclohexane core substituted with an ethenyl group at the 3-position and a propylamine moiety at the 1-position, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 3-ethenyl-N-propylcyclohexan-1-amine combines elements of both aliphatic and aromatic hydrocarbons, with the cyclohexane ring providing a stable scaffold for functionalization. The presence of the ethenyl (vinyl) group introduces reactivity that can be exploited in synthetic chemistry, while the propylamine side chain adds polar characteristics, potentially influencing solubility and interactions with biological targets. This combination of features makes the compound a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The 3-ethenyl-N-propylcyclohexan-1-amine structure aligns well with this trend, as it incorporates motifs that have been shown to interact with biological receptors and enzymes. Specifically, the amine group can serve as a hydrogen bond acceptor or donor, crucial for binding to protein targets, while the cyclohexane ring can mimic natural substrates or inhibitors.

One of the most compelling aspects of 3-ethenyl-N-propylcyclohexan-1-amine is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective pharmacological agents. For instance, modifications to the ethenyl group could enhance metabolic stability or improve binding affinity to specific targets. Similarly, variations in the propylamine moiety might fine-tune pharmacokinetic properties such as bioavailability and half-life.

The synthesis of 3-ethenyl-N-propylcyclohexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution or addition across the double bond. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to construct the desired framework efficiently. The development of robust synthetic methodologies is essential for enabling further structural diversification and exploration of this compound's potential.

From a biological perspective, 3-ethenyl-N-propylcyclohexan-1-amine has shown promise in preliminary screenings as a modulator of various signaling pathways. Studies suggest that it may interact with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in mood regulation and cognitive function. Additionally, its structural similarity to known bioactive compounds suggests it could influence pathways related to inflammation and immune response. These findings make it an attractive candidate for further pharmacological investigation.

The pharmacokinetic profile of 3-ethenyl-N-propylcyclohexan-1-amine is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing its therapeutic potential and safety. Early studies indicate that modifications to the molecule can significantly impact its pharmacokinetic behavior. For example, introducing hydroxyl groups might enhance liver metabolism, while halogen substituents could prolong circulation time by reducing renal clearance.

In conclusion,3-ethenyl-N-propylcyclohexan-1-amine (CAS No. 2168690-00-2) represents a fascinating compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for designing novel therapeutics targeting neurological disorders, inflammation, and other diseases. Continued research into its synthesis, biological activity, and pharmacokinetics will be instrumental in realizing its full potential as a pharmaceutical agent.